N'-(1-{4-nitrophenyl}ethylidene)-2-pyridinecarbohydrazide

• Molecular Formula: C14H12N4O3
• Molecular Weight: 284.27 g/mol
• IUPAC Name: N-[(Z)-1-(4-nitrophenyl)ethylideneamino]pyridine-2-carboxamide
• InChI: InChI=1S/C14H12N4O3/c1-10(11-5-7-12(8-6-11)18(20)21)16-17-14(19)13-4-2-3-9-15-13/h2-9H,1H3,(H,17,19)/b16-10-
• InChI Key: BVXAUXSGCXSOGZ-YBEGLDIGSA-N
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=CC=N1)/C2=CC=C(C=C2)[N+](=O)[O-]
• SMILES: CC(=NNC(=O)C1=CC=CC=N1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

N-(1-{4-nitrophenyl}ethylidene)-2-pyridinecarbohydrazide, also known as NPEP, is a chemical compound that has been extensively studied for its potential applications in scientific research. NPEP is a hydrazone derivative that has been synthesized through various methods and has been shown to exhibit significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-(1-{4-nitrophenyl}ethylidene)-2-pyridinecarbohydrazide is not fully understood, but it is thought to exert its effects through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of various kinases, including protein kinase C (PKC) and mitogen-activated protein kinase (MAPK).
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been shown to exhibit anti-cancer effects by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been shown to exhibit anti-bacterial effects by inhibiting the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

N'-(1-{4-nitrophenyl}ethylidene)-2-pyridinecarbohydrazide has several advantages for lab experiments, including its high purity and good yields. It is also relatively easy to synthesize and can be obtained from commercial sources. However, this compound has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N'-(1-{4-nitrophenyl}ethylidene)-2-pyridinecarbohydrazide. One area of research is the development of this compound-based drug delivery systems for the targeted delivery of various drugs. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases, including cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxic effects at high concentrations.
Conclusion:
In conclusion, N-(1-{4-nitrophenyl}ethylidene)-2-pyridinecarbohydrazide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been shown to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial properties, and has potential applications in drug delivery systems. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

N'-(1-{4-nitrophenyl}ethylidene)-2-pyridinecarbohydrazide can be synthesized through various methods, including the reaction of 2-pyridinecarbohydrazide with 4-nitrobenzaldehyde in the presence of acetic acid, or the reaction of 2-pyridinecarbohydrazide with 4-nitrobenzaldehyde in the presence of ethanol and a catalytic amount of p-toluenesulfonic acid. These methods have been shown to yield high purity this compound with good yields.

Scientific Research Applications

N'-(1-{4-nitrophenyl}ethylidene)-2-pyridinecarbohydrazide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been studied for its potential applications in drug delivery systems, as it has been shown to be an effective carrier for various drugs.